Cas no 3684-73-9 (4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1))

4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1) structure
3684-73-9 structure
Product Name:4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1)
CAS No:3684-73-9
MF:C8H11ClN2S
MW:202.704339265823
CID:315260
PubChem ID:3036240
Update Time:2025-04-19

4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1)
    • 2-ethylpyridine-4-carbothioamide,hydrochloride
    • 2-Ethylthioisonicotinamide monohydrochloride
    • AC1MI0TN
    • CTK8I4459
    • EINECS 222-972-7
    • Ethionamide HCl
    • Ethionamide hydrochloride
    • 4-Pyridinecarbothioamide, 2-ethyl-, monohydrochloride
    • 6ZVV3G6C62
    • 4-Pyridinecarbothioamide, 2-ethyl-, hydrochloride (1:1)
    • NS00083193
    • SCHEMBL2788602
    • Isonicotinamide, 2-ethylthio-, hydrochloride
    • DTXSID70190301
    • 2-ethyl-4-thiocarbamoylpyridine hydrochloride
    • Isonicotinamide, 2-ethylthio-, monohydrochloride
    • 3684-73-9
    • Inchi: 1S/C8H10N2S.ClH/c1-2-7-5-6(8(9)11)3-4-10-7;/h3-5H,2H2,1H3,(H2,9,11);1H
    • InChI Key: YNKSYHUKAKUZAR-UHFFFAOYSA-N
    • SMILES: Cl.S=C(C1C=CN=C(C=1)CC)N

Computed Properties

  • Exact Mass: 202.03333
  • Monoisotopic Mass: 202.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 38.91
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